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Cat. No.: B14918764 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Plasma kallikrein (PK) is a serine protease that plays a pivotal role in the kallikrein-kinin system

(KKS).[1][2] The KKS is a complex cascade of proteins involved in various physiological and

pathological processes, including inflammation, blood pressure regulation, coagulation, and

pain.[2] The system is initiated through contact activation, where coagulation factor XII (FXII)

auto-activates on negatively charged surfaces.[3] Activated FXII (FXIIa) then cleaves

prekallikrein (PK) to generate active plasma kallikrein.[4][5] Plasma kallikrein, in turn, cleaves

high-molecular-weight kininogen (HMWK) to release the potent vasodilator and pro-

inflammatory peptide, bradykinin.[1] Dysregulation of the plasma kallikrein-kinin system is

implicated in various diseases, including hereditary angioedema (HAE), making plasma

kallikrein a significant therapeutic target.[4]

This document provides detailed protocols for measuring plasma kallikrein activity using both

chromogenic and fluorogenic assays. These assays are essential tools for studying the KKS,

screening for plasma kallikrein inhibitors, and for the development of novel therapeutics.

The Plasma Kallikrein-Kinin System

The plasma kallikrein-kinin system is a crucial pathway in inflammation and coagulation. The

following diagram illustrates the key components and their interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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